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Compound of Interest

Compound Name: 2,4-Dibromotoluene

Cat. No.: B1294801

An In-depth Technical Guide to 2,4-Dibromotoluene

This guide provides a comprehensive overview of the molecular structure, weight, and
properties of 2,4-Dibromotoluene, tailored for researchers, scientists, and professionals in
drug development. It includes detailed data, experimental methodologies, and a logical
workflow for its characterization.

Core Molecular Information

2,4-Dibromotoluene is a halogenated aromatic compound derived from toluene.[1] Its
structure consists of a toluene molecule with two bromine atoms substituted at the 2nd and 4th
positions of the benzene ring.[1] This compound is typically a colorless to pale yellow liquid and
is noted for its high solubility in most organic solvents while being insoluble in water.[2] It
serves as a versatile intermediate in the synthesis of various organic compounds, including
pharmaceuticals, agrochemicals, and dyes.[1][2]

Chemical Identifiers and Formula

The following table summarizes the key identifiers and molecular formula for 2,4-
Dibromotoluene.
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Identifier Value
IUPAC Name 2,4-dibromo-1-methylbenzene[3]
CAS Number 31543-75-6[1][3][4][51[6]

Molecular Formula

C7HeBr2[1][3][4][6][7]

Molecular Weight 249.93 g/mol [1][3][4]1[6][7]
2,4-Dibromo-1-methylbenzene, Benzene, 2,4-

Synonyms dibromo-1-methyl-, 1-Methyl-2,4-
dibromobenzene[3][4][6]

InChl Key GHWYNNFPUGEYEM-UHFFFAOYSA-N[5][7]

Physicochemical Properties

Key physical and chemical properties are detailed below, offering a quantitative look at the

compound's characteristics.

Property Value

Appearance Colorless to light orange/yellow/green liquid[1]
[2]14]

Density 1.850 g/mL[1][4]

Boiling Point 243 °C[1][4]

Melting Point -10 °C[4]

Flash Point 109 °C[4]

Refractive Index 1.601[4]

Vapor Pressure

0.0544 mmHg at 25°C[4]

LogP 4.04[5]
Experimental Protocols
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Detailed methodologies for the synthesis and analysis of 2,4-Dibromotoluene are crucial for
its application in research and development.

Synthesis Protocol: Electrophilic Bromination

The synthesis of 2,4-Dibromotoluene is typically achieved through the electrophilic
bromination of toluene. While specific reaction conditions can be optimized, a general
procedure is outlined below.

o Reaction Setup: A reaction vessel is charged with toluene and a suitable solvent. A Lewis
acid catalyst, such as FeBrs, is introduced.

o Bromine Addition: Elemental bromine (Brz) is added dropwise to the mixture while
maintaining a controlled temperature. The methyl group on the toluene ring is an ortho-,
para-director, leading to substitution at the 2 and 4 positions.

e Reaction Monitoring: The reaction is monitored for completion using techniques like Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

o Workup: Upon completion, the reaction is quenched, typically with an agueous solution of a
reducing agent like sodium bisulfite to remove excess bromine.

 Purification: The organic layer is separated, washed, and dried. The crude product is then
purified, often via fractional distillation or column chromatography on silica gel, to yield pure
2,4-Dibromotoluene.[8]

Analytical Protocol: HPLC Characterization

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the
purity of 2,4-Dibromotoluene.[5]

o Method: Reverse-phase (RP) HPLC.[5]
e Column: A C18 or Newcrom R1 column can be utilized.[5]

* Mobile Phase: A simple mobile phase consisting of acetonitrile (MeCN) and water with a
phosphoric acid modifier is effective.[5] For applications compatible with mass spectrometry
(MS), phosphoric acid should be replaced with formic acid.[5]
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» Detection: UV detection at a suitable wavelength.

o Application: This method is scalable and can be adapted for preparative separation to isolate
impurities or for pharmacokinetic studies.[5]

Logical and Experimental Workflow

The following diagram illustrates a typical workflow from synthesis to characterization for 2,4-
Dibromotoluene, providing a clear visual representation of the logical steps involved in its
preparation and analysis.
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Caption: Logical workflow for the synthesis and characterization of 2,4-Dibromotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1294801?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1294801
https://www.nbinno.com/?news/KGX-exploring-the-market-prospects-of-24-dibromotoluene-a-feasibility-analysis-by-the-manufacturer
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dibromotoluene
https://www.chembk.com/en/chem/2,4-Bromotoluene
https://sielc.com/24-dibromotoluene
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7423310.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7423310.aspx
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5KCL9II3NL
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7423310.htm
https://www.benchchem.com/product/b1294801#2-4-dibromotoluene-molecular-structure-and-weight
https://www.benchchem.com/product/b1294801#2-4-dibromotoluene-molecular-structure-and-weight
https://www.benchchem.com/product/b1294801#2-4-dibromotoluene-molecular-structure-and-weight
https://www.benchchem.com/product/b1294801#2-4-dibromotoluene-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294801?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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